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Compound of Interest

Compound Name: CALP2 TFA

Cat. No.: B561560 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds like CALP2 TFA (Trifluoroacetic acid salt) is paramount. This document

provides a comprehensive guide to the necessary personal protective equipment (PPE),

operational plans for safe handling, and disposal procedures.

Chemical Identifier:

Compound Name: CALP2 TFA

Synonyms: VKFGVGFKVMVF

Molecular Formula: C70H105F3N14O15S[1]

Molecular Weight: 1471.72 g/mol [1]

Hazard Identification and Personal Protective Equipment
(PPE)
While a specific Safety Data Sheet (SDS) for CALP2 TFA is not readily available, the hazards

can be inferred from its components: the CALP2 peptide and Trifluoroacetic acid (TFA). TFA is

a strong corrosive acid and requires stringent safety measures.[2][3] The peptide itself may

have biological activity, and as a general precaution, it should be handled with care to avoid

inhalation, ingestion, and direct contact with skin and eyes.
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The following table summarizes the recommended personal protective equipment for handling

CALP2 TFA.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b561560?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b561560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Body Part
Personal Protective

Equipment (PPE)
Specifications and Rationale

Hands Chemical-resistant gloves

Nitrile, neoprene, or butyl

rubber gloves are

recommended. Always check

the manufacturer's chemical

resistance guide for

trifluoroacetic acid. Discard

and replace gloves

immediately if they become

contaminated, torn, or

punctured.

Eyes/Face Safety goggles and face shield

Use chemical splash goggles

that provide a complete seal

around the eyes. A face shield

should be worn in conjunction

with goggles, especially when

handling larger quantities or

when there is a risk of

splashing.[3]

Body Laboratory coat

A flame-retardant lab coat

should be worn to protect

against splashes and spills.

Ensure it is fully buttoned.

Respiratory Fume hood or respirator

All handling of CALP2 TFA

powder and solutions should

be conducted in a certified

chemical fume hood to

minimize inhalation exposure.

[4] If a fume hood is not

available, a NIOSH-approved

respirator with appropriate

cartridges for organic vapors

and acid gases should be

used.
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Feet Closed-toe shoes

Impervious, closed-toe shoes

should be worn to protect

against spills.

Operational and Disposal Plans
Handling and Storage:

Store CALP2 TFA in a tightly sealed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong bases, oxidizing agents, and metals.

[4]

Use only non-sparking tools and equipment.

When preparing solutions, always add the acid (TFA component) to the solvent slowly; never

the other way around.

Spill Management:

Evacuate: Immediately evacuate the area of the spill.

Ventilate: Ensure the area is well-ventilated.

Contain: For small spills, use an inert absorbent material (e.g., vermiculite, sand, or earth) to

contain the spill. Do not use combustible materials like sawdust.

Neutralize: For spills involving the acidic TFA component, cautiously neutralize with a

suitable agent like sodium bicarbonate or a commercial acid neutralizer.

Collect and Dispose: Carefully collect the absorbed material into a labeled, sealed container

for hazardous waste disposal.

Decontaminate: Clean the spill area thoroughly with a suitable decontamination solution.

Disposal:
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Dispose of CALP2 TFA and any contaminated materials as hazardous chemical waste in

accordance with all local, state, and federal regulations.

Do not dispose of down the drain or in the regular trash.[4]

Emergency First Aid Procedures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek immediate medical attention.[4]

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Seek immediate medical attention.[4]

Ingestion: Do NOT induce vomiting. If victim is conscious and alert, give 2-4 cupfuls of milk

or water. Never give anything by mouth to an unconscious person. Seek immediate medical

attention.[4]

Visual Workflow for PPE Selection
The following diagram outlines the logical steps for selecting the appropriate Personal

Protective Equipment when handling CALP2 TFA.
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Hazard Assessment

PPE Selection

Verification & Use

Start: Handling CALP2 TFA

Assess Potential Hazards:
- Corrosive (TFA)

- Biologically Active (Peptide)
- Inhalation Risk (Powder)

- Dermal Contact Risk

Determine Task:
- Weighing Powder
- Preparing Solution

- Administering to Cells/Animals

Select Gloves:
Chemical-Resistant (Nitrile/Neoprene)

Select Eye/Face Protection:
Safety Goggles & Face Shield

Select Body Protection:
Lab Coat

Select Respiratory Protection:
Fume Hood or Respirator

Check PPE Fit and Integrity

Incorrect/Damaged

Proceed with Task

All PPE Correct

Click to download full resolution via product page

PPE Selection Workflow for Handling CALP2 TFA
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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